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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580235

In-Depth Technical Guide: Biotin-PEG4-
methyltetrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-methyltetrazine, a
key reagent in bioorthogonal chemistry, focusing on its chemical properties and applications in
bioconjugation.

Core Molecular Attributes

Biotin-PEG4-methyltetrazine is a versatile molecule that combines a biotin moiety for affinity
purification or detection, a hydrophilic polyethylene glycol (PEG) spacer to enhance solubility
and reduce steric hindrance, and a methyltetrazine group for highly specific and rapid
bioorthogonal reactions.

Quantitative Data Summary
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Property Value Source
Molecular Weight 589.71 g/mol [1112][3]
Chemical Formula C27H39N706S [11[21[4]
Purity ZQPSLOg(typically analyzed by (2]
Appearance Red crystalline solid [1112]
Solubility Soluble in DMSO and DMF [1][2]

Bioorthogonal Reaction Mechanism

Biotin-PEG4-methyltetrazine participates in an inverse-electron-demand Diels-Alder (iIEDDA)
cycloaddition reaction with trans-cyclooctene (TCO) functional groups. This "click chemistry"
reaction is exceptionally fast and proceeds efficiently under biocompatible conditions without
the need for a copper catalyst or elevated temperatures.[1][4] The high selectivity of the
methyltetrazine-TCO reaction allows for the precise labeling of biomolecules in complex
biological systems.[4]

Experimental Protocols
General Protocol for Antibody Labeling with Biotin-
PEG4-methyltetrazine

This protocol outlines a general procedure for labeling a TCO-modified antibody with Biotin-
PEG4-methyltetrazine. Note that specific antibody concentrations, reagent molar excess, and
incubation times may require optimization.

Materials:
o TCO-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)
+ Biotin-PEG4-methyltetrazine

o Anhydrous Dimethylsulfoxide (DMSO)
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e Size-exclusion chromatography column (e.g., Sephadex G-25)
o Reaction buffer (e.g., PBS)
Procedure:
o Reagent Preparation:
o Equilibrate the TCO-modified antibody to room temperature.

o Prepare a stock solution of Biotin-PEG4-methyltetrazine in anhydrous DMSO (e.g., 10
mM).

e Reaction Setup:
o In a microcentrifuge tube, add the TCO-modified antibody.

o Add the desired molar excess of the Biotin-PEG4-methyltetrazine stock solution to the
antibody solution. A 10-20 fold molar excess is a common starting point.

o Gently mix the solution by pipetting.
 Incubation:

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
« Purification:

o Remove the excess, unreacted Biotin-PEG4-methyltetrazine by size-exclusion
chromatography.

o Equilibrate the column with the desired storage buffer (e.g., PBS).

o Apply the reaction mixture to the column and collect the fractions containing the labeled
antibody.

e Characterization:
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o Determine the degree of labeling (DOL) using UV-Vis spectroscopy by measuring the
absorbance at 280 nm (for the antibody) and 520 nm (for the tetrazine).

o Confirm the integrity and functionality of the labeled antibody using appropriate analytical
methods (e.g., SDS-PAGE, ELISA).

Visualizing the Workflow

The following diagram illustrates the key steps in the bioorthogonal labeling of a TCO-modified
antibody with Biotin-PEG4-methyltetrazine.
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Caption: Workflow for antibody biotinylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Biotin-PEG4-methyltetrazine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580235#biotin-peg4-methyltetrazine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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